1-(3,5-Dimethoxyphenyl)-3-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-3-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)urea
• InChI: InChI=1S/C22H27N3O5/c1-6-25-18-8-7-14(11-19(18)30-13-22(2,3)20(25)26)23-21(27)24-15-9-16(28-4)12-17(10-15)29-5/h7-12H,6,13H2,1-5H3,(H2,23,24,27)
• InChI Key: WJDYDWLEHSWTGW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)NC3=CC(=CC(=C3)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C22H27N3O5
• Molecular Weight: 413.5 g/mol

Description

1-(3,5-Dimethoxyphenyl)-3-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea is a useful research compound. Its molecular formula is C22H27N3O5 and its molecular weight is 413.474. The purity is usually 95%.
BenchChem offers high-quality 1-(3,5-Dimethoxyphenyl)-3-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,5-Dimethoxyphenyl)-3-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of sterically congested phosphite ligands, including observations of unprecedented eight-bond P,P coupling, suggest the role of steric congestion in influencing molecular properties and reactivity (Pastor et al., 1993). Such studies can provide a foundation for understanding how complex urea derivatives might be synthesized and behave in various chemical environments.

Structural Studies

• Research on nitrogen-centered urazole radicals and their dimeric forms through computational, NMR, and X-ray structural studies reveals insights into molecular conformations and potential reactivity patterns (Martin & Breton, 2017). This could be relevant for studying the configurations and reactivity of similar complex molecules.

Biological Activity

• The development of novel urea derivatives with potential antitumor activities emphasizes the significance of structural modification in enhancing biological properties, which could be applicable to the study of your compound's role in scientific research (Ling et al., 2008).

Synthesis Techniques

• Explorations into the synthesis of complex heterocyclic systems involving urea derivatives provide valuable methodologies that could be applied to the synthesis and study of "1-(3,5-Dimethoxyphenyl)-3-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea" and its applications in scientific research (Katritzky et al., 2001).